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Compound of Interest

Compound Name: Disperse green 9
CAS No.: 58979-46-7
Cat. No.: B12378630
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Introduction

Disperse Green 9, with the Colour Index number 110795, is a monoazo dye belonging to the
thiophene class of dyes.[1] It is characterized by its green hue and is primarily utilized in the
dyeing of hydrophobic fibers, particularly polyester, through high-temperature and high-
pressure methods.[1][2] Its molecular structure, which imparts its color and application
properties, consists of a diazotized 2-amino-3,5-dinitrothiophene coupled with 3-acetylamino-
N,N-diethylaniline.[1] This technical guide provides a comprehensive overview of the synthesis
and characterization of Disperse Green 9, including detailed experimental protocols, data
presentation in structured tables, and visualizations of the synthesis workflow.

Physicochemical Properties

Disperse Green 9 is a green, uniform powder.[1] Key physicochemical properties are
summarized in the table below.
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Property Value Reference
C.l. Name Disperse Green 9 [1]

C.I. Number 110795 [1]

CAS Number 71627-50-9 [1]
Molecular Formula C16H18N6OsS [1]
Molecular Weight 406.42 g/mol [1]
Appearance Green uniform powder [1112]
Solubility Soluble in ethanol, DMF, and 3]

acetone. Insoluble in water.

Synthesis of Disperse Green 9

The synthesis of Disperse Green 9 is a two-step process involving the diazotization of a

heterocyclic amine followed by an azo coupling reaction.

Synthesis Workflow
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Caption: Synthesis workflow for Disperse Green 9.

Experimental Protocols

Step 1: Diazotization of 2-Amino-3,5-dinitrothiophene

The diazotization of 2-amino-3,5-dinitrothiophene is typically carried out using nitrosylsulfuric
acid in a strong acidic medium at low temperatures to ensure the stability of the resulting
diazonium salt.

o Materials:
o 2-Amino-3,5-dinitrothiophene
o Concentrated Sulfuric Acid (98%)
o Sodium Nitrite (NaNO2)
o Ice
e Procedure:

o Carefully prepare nitrosylsulfuric acid by slowly adding sodium nitrite to concentrated
sulfuric acid, maintaining the temperature below 10 °C with an ice bath.

o In a separate vessel, create a suspension of 2-amino-3,5-dinitrothiophene in a suitable
acidic medium (e.g., a mixture of acetic acid and propionic acid).

o Cool the amine suspension to 0-5 °C using an ice-salt bath.

o Slowly add the pre-prepared cold nitrosylsulfuric acid to the stirred amine suspension,
ensuring the temperature does not exceed 5 °C.

o Continue stirring the mixture at 0-5 °C for 1-2 hours to ensure complete diazotization. The
formation of the diazonium salt can be confirmed by a spot test with H-acid, which should
show a distinct color change.

Step 2: Azo Coupling with 3-Acetylamino-N,N-diethylaniline
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The diazonium salt is then coupled with 3-acetylamino-N,N-diethylaniline to form the azo dye.
e Materials:

o Diazonium salt solution from Step 1

[¢]

3-Acetylamino-N,N-diethylaniline

[e]

Suitable solvent (e.g., acetic acid, ethanol)

o lIce

[¢]

Sodium Acetate (for pH adjustment, if necessary)

e Procedure:

[e]

Dissolve 3-acetylamino-N,N-diethylaniline in a suitable solvent and cool the solution to 0-5
°C in an ice bath.

o Slowly add the cold diazonium salt solution to the stirred solution of the coupling
component.

o Maintain the temperature at 0-5 °C and continue stirring for several hours. The coupling
reaction is typically carried out in an acidic medium.

o The completion of the coupling reaction is indicated by the formation of a colored
precipitate.

o The crude Disperse Green 9 is then isolated by filtration and washed with cold water to
remove excess acid and other water-soluble impurities.

Step 3: Purification
The crude dye is purified by recrystallization to obtain a product with high purity.
o Materials:

o Crude Disperse Green 9
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o Suitable solvent for recrystallization (e.g., ethanol, ethanol/water mixture)

e Procedure:

o Dissolve the crude Disperse Green 9 in a minimum amount of the hot recrystallization

solvent.

o If colored impurities are present, they can be removed by treating the hot solution with
activated charcoal followed by hot filtration.

o Allow the hot, clear solution to cool slowly to room temperature, and then in an ice bath to

facilitate crystallization.

o Collect the purified crystals by vacuum filtration and wash them with a small amount of

cold solvent.

o Dry the crystals in a vacuum oven at a suitable temperature.

Characterization of Disperse Green 9

The synthesized Disperse Green 9 should be characterized using various analytical
techniques to confirm its structure and purity.

Analytical Workflow
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Caption: Analytical workflow for the characterization of Disperse Green 9.

Spectroscopic Characterization
UV-Visible Spectroscopy

UV-Vis spectroscopy is used to determine the maximum absorption wavelength (Amax) of the
dye, which is responsible for its color.

* Experimental Protocol:
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o Solvent: Ethanol or Dimethylformamide (DMF)

o Procedure: A dilute solution of Disperse Green 9 is prepared in the chosen solvent. The
UV-Vis spectrum is recorded over a wavelength range of approximately 200-800 nm.

o Expected Data: The spectrum is expected to show a strong absorption band in the visible
region, characteristic of the green color. The Amax is a key parameter for the identification
and quantification of the dye.

Parameter Expected Value

In the visible region, contributing to the green
Amax
color

Infrared (IR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.
o Experimental Protocol:

o Sample Preparation: KBr pellet method. A small amount of the dye is ground with dry
potassium bromide (KBr) and pressed into a thin pellet.

o Procedure: The IR spectrum is recorded in the range of 4000-400 cm~1.

» Expected Data:
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Wavenumber (cm~?) Assignment

~3400-3200 N-H stretching (secondary amide)

~3100-3000 C-H stretching (aromatic)

~2980-2850 C-H stretching (aliphatic)

~1680-1640 C=0 stretching (amide)

~1600-1450 C=C stretching (aromatic) and N=N stretching
(azo)

~1550 and ~1350 N-O stretching (nitro group)

~1300-1000 C-N stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H and 3C NMR spectroscopy are used to elucidate the detailed molecular structure of the dye.
o Experimental Protocol:

o Solvent: Deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-ds)

o Procedure: The NMR spectra are recorded on a high-resolution NMR spectrometer.

o Expected Data: The *H NMR spectrum will show signals for the aromatic protons, the
protons of the diethylamino group, the acetyl group, and the amide proton. The 3C NMR
spectrum will show signals for all the unique carbon atoms in the molecule.

Chromatographic Characterization

High-Performance Liquid Chromatography (HPLC)
HPLC is used to determine the purity of the synthesized dye.
o Experimental Protocol:

o Column: A reversed-phase C18 column is typically used.
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o Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium
acetate) and an organic solvent (e.g., acetonitrile or methanol).

o Detector: A Diode Array Detector (DAD) or a UV-Vis detector set at the Amax of the dye.

o Expected Data: A pure sample of Disperse Green 9 should show a single major peak in the
chromatogram.

Dyeing and Fastness Properties

Disperse Green 9 is primarily used for dyeing polyester fibers. The fastness properties of the
dyed fabric are important indicators of its performance.

Rating (1-5, 5=Excellent;
Fastness Property Test Method Lightfastness 1-8,
8=Excellent)

Light Fastness (Xenon Arc) ISO 105-B02 5-6

Washing Fastness ISO 105-C06 4-5

Sublimation Fastness ISO 105-P0O1 4

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 4
Conclusion

This technical guide has outlined the synthesis and characterization of Disperse Green 9. The
synthesis involves a well-established diazotization and azo coupling procedure.
Comprehensive characterization using spectroscopic and chromatographic techniques is
essential to confirm the structure and purity of the final product. The dyeing and fastness
properties of Disperse Green 9 make it a suitable colorant for polyester fibers in the textile
industry. This guide provides the necessary information for researchers and scientists to
synthesize and characterize this important disperse dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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